Cas no 894020-77-0 (3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(morpholin-4-yl)urea)

• Product Name: 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(morpholin-4-yl)urea
• CAS No: 894020-77-0
• MF: C₁₅H₁₉FN₄O₃
• MW: 322.334766626358
• CID: 5512582
• Update Time: 2025-06-12

3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(morpholin-4-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[1-(4-fluorophenyl)-5-oxo-3-pyrrolidinyl]-N'-4-morpholinyl-
• 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(morpholin-4-yl)urea

• Inchi： 1S/C15H19FN4O3/c16-11-1-3-13(4-2-11)20-10-12(9-14(20)21)17-15(22)18-19-5-7-23-8-6-19/h1-4,12H,5-10H2,(H2,17,18,22)
• InChI Key： WBRAYWZCRIHYML-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(F)C=C2)C1)C(NN1CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(morpholin-4-yl)urea

Research Brief on 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(morpholin-4-yl)urea (CAS: 894020-77-0): Recent Advances and Applications

The compound 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(morpholin-4-yl)urea (CAS: 894020-77-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorophenyl group, a pyrrolidinone ring, and a morpholine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of specific enzymatic pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its inhibitory effects on certain kinases involved in inflammatory and oncogenic processes. The study utilized in vitro assays and molecular docking simulations to demonstrate the compound's binding affinity and selectivity, suggesting its potential as a targeted therapeutic agent. The findings underscore the importance of the morpholine and fluorophenyl groups in enhancing binding interactions with the target proteins.

In addition to its kinase inhibitory properties, 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(morpholin-4-yl)urea has been investigated for its pharmacokinetic profile. A recent preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, revealing favorable bioavailability and metabolic stability. These characteristics are critical for its progression into clinical trials, as they indicate a reduced likelihood of rapid clearance or toxic metabolite formation. The study also identified potential metabolites, providing insights into its metabolic pathways and informing future structural optimization efforts.

Another notable development is the exploration of this compound in combination therapies. Researchers have reported synergistic effects when it is co-administered with established chemotherapeutic agents, enhancing efficacy while minimizing adverse effects. For instance, a 2024 study demonstrated that the compound sensitizes resistant cancer cell lines to conventional treatments, possibly through the modulation of drug efflux pumps or apoptotic pathways. These findings open new avenues for its use in overcoming drug resistance, a major challenge in oncology.

Despite these advancements, challenges remain in the development of 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(morpholin-4-yl)urea. Issues such as scalability of synthesis, off-target effects, and long-term safety profiles require further investigation. Ongoing research aims to address these gaps through advanced computational modeling, high-throughput screening, and in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(morpholin-4-yl)urea (CAS: 894020-77-0) represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted biological activities, combined with a favorable pharmacokinetic profile, position it as a valuable tool for therapeutic development. Future research will likely focus on optimizing its structure, elucidating its precise mechanisms of action, and evaluating its efficacy in clinical settings. As the field progresses, this compound may emerge as a cornerstone in the treatment of various diseases, particularly those involving kinase dysregulation and drug resistance.